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Compound of Interest

Compound Name: 1,2-Propanediol diformate

CAS No.: 53818-14-7

Cat. No.: B1605110

Get Quote

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals. The procedures outlined herein are designed to ensure

that 1,2-Propanediol diformate is managed and disposed of in a manner that is safe,

compliant, and environmentally responsible.

Chemical Identification and Hazard Assessment
A thorough understanding of the chemical you are handling is the foundation of safe disposal.

While a specific Safety Data Sheet (SDS) for 1,2-Propanediol diformate (CAS No. 53818-14-

7) is not readily available, a reliable hazard assessment can be conducted by analyzing its

structure and predicting its reactivity, particularly its hydrolysis products.

1,2-Propanediol diformate is the diester of 1,2-propanediol and formic acid. In the presence

of water (and accelerated by acids or bases), it is expected to hydrolyze, breaking down into its

constituent components:

1,2-Propanediol (Propylene Glycol, CAS No. 57-55-6): A substance with low acute toxicity,

not classified as a hazardous substance by the Globally Harmonized System (GHS) or under
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the Resource Conservation and Recovery Act (RCRA).[1][2][3]

Formic Acid (CAS No. 64-18-6): A corrosive and toxic liquid.[4] Crucially, formic acid is listed

by the U.S. Environmental Protection Agency (EPA) as a U123 hazardous waste when it is a

discarded commercial chemical product.[4][5][6]

The primary hazard associated with 1,2-Propanediol diformate waste stems from its potential

to hydrolyze and release corrosive formic acid. Therefore, the waste must be managed with the

assumption that it carries the hazards of formic acid.

Table 1: Key Data for 1,2-Propanediol Diformate and its
Hydrolysis Products

Property
1,2-Propanediol
Diformate

1,2-Propanediol Formic Acid

CAS Number 53818-14-7 57-55-6 64-18-6

Molecular Formula C₅H₈O₄ C₃H₈O₂ CH₂O₂

Molecular Weight 132.11 g/mol 76.09 g/mol 46.03 g/mol

Primary Hazard
Irritant; potential to

release formic acid
Mild Irritant[7] Corrosive, Toxic[4]

RCRA Waste Code
Not listed; may exhibit

D002 characteristic
Not listed[3]

U123 (listed waste)[4]

[5]

Potential

Characteristic

D002 (Corrosivity) due

to hydrolysis[8]
None D002 (Corrosivity)

Regulatory Framework: Is it a Hazardous Waste?
Under the EPA's Resource Conservation and Recovery Act (RCRA), a chemical waste is

considered hazardous if it is specifically "listed" or if it exhibits a hazardous "characteristic"

(ignitability, corrosivity, reactivity, or toxicity).[9]

Listed Waste: 1,2-Propanediol diformate itself is not a listed hazardous waste. However, its

hydrolysis product, formic acid, is listed as U123.[5][6] Waste streams containing this

compound must be managed accordingly.
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Characteristic Waste: Due to the release of formic acid upon hydrolysis, any aqueous waste

solution of 1,2-propanediol diformate is likely to be corrosive. An aqueous waste is defined

as corrosive (D002) if it has a pH less than or equal to 2.[8]

Conclusion: All waste containing 1,2-Propanediol diformate must be managed as hazardous

waste.

Pre-Disposal Procedures: Safe Handling and
Storage
Proper handling and storage are critical to prevent spills and accidental exposures before the

final disposal.

Engineering Controls: Always handle 1,2-Propanediol diformate in a properly operating

chemical fume hood.[10]

Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including:

ANSI-approved safety glasses or goggles.

Chemical-resistant gloves (e.g., nitrile).

A laboratory coat.[1][11]

Waste Container Storage:

Store waste in a designated Satellite Accumulation Area (SAA) at or near the point of

generation.[12]

Use a sturdy, leak-proof container made of compatible material (e.g., High-Density

Polyethylene - HDPE).

Keep the waste container tightly sealed except when adding waste.[13]

Ensure the container is clearly labeled with the words "Hazardous Waste" and the full

chemical name, "1,2-Propanediol diformate".[14]
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Segregate this waste stream from incompatible materials, particularly strong bases, acids,

and oxidizing agents.[7]

Step-by-Step Disposal Protocol
Under no circumstances should 1,2-Propanediol diformate or materials contaminated with it

be disposed of down the drain or in the regular trash.[1][13] The following protocol provides a

decision-making framework for proper disposal.

Experimental Protocol: Disposal of 1,2-Propanediol
Diformate Waste
Objective: To safely manage and dispose of 1,2-Propanediol diformate waste in accordance

with institutional and regulatory standards.

Materials:

Designated hazardous waste container (HDPE recommended)

Hazardous waste labels

Appropriate PPE (goggles, lab coat, gloves)

Sodium bicarbonate (for small-scale neutralization only)

pH paper or meter

Chemical fume hood

Methodology:

Part A: Collection and Segregation (All Quantities)

Segregate Waste: Collect all materials contaminated with 1,2-Propanediol diformate,

including unused solutions, reaction mixtures, pipette tips, and contaminated gloves, in a

dedicated hazardous waste container.[14] Do not mix with other waste streams.
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Label Container: Immediately label the container with "Hazardous Waste," "1,2-Propanediol
diformate," and any solvents present. Note the date accumulation begins.[12]

Store Safely: Place the sealed container in your lab's designated Satellite Accumulation

Area, ensuring it is within secondary containment.[13]

Part B: Disposal Path Decision

For Large Quantities (> 1 Liter) or Heavily Contaminated Materials:

Proceed directly to Part D: Disposal via Environmental Health & Safety. This is the most

common and recommended pathway.

For Small Quantities (< 1 Liter) of Uncontaminated or Dilute Aqueous Solutions:

A chemical neutralization (hydrolysis) step may be considered only by trained personnel

as a means of rendering the waste less hazardous before collection. This is an advanced

procedure and should only be performed if approved by your institution's safety office.

If proceeding, continue to Part C. If not, go to Part D.

Part C: Chemical Neutralization via Hydrolysis (Trained Personnel Only)

Causality: This procedure intentionally hydrolyzes the formate ester to 1,2-propanediol and

sodium formate, a salt of a strong base and a weak acid. This neutralizes the corrosive hazard

associated with the release of formic acid.

Work in a Fume Hood: Perform all steps inside a certified chemical fume hood.

Cool the Solution: If the waste is from a reaction, ensure it is at room temperature. Place the

container in an ice bath if necessary to control any potential exothermic reaction.

Slowly Add Base: While stirring the aqueous waste solution, slowly and carefully add a 5%

solution of sodium bicarbonate. Be prepared for gas (CO₂) evolution.

Monitor pH: Periodically check the pH of the solution using pH paper or a calibrated meter.

Continue adding the bicarbonate solution until the pH is stable between 6.0 and 8.0.
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Collect as Waste: Even after neutralization, the resulting solution containing 1,2-propanediol

and sodium formate should be collected as hazardous waste. It contains organic material not

suitable for drain disposal. Transfer it to your labeled hazardous waste container.

Part D: Disposal via Environmental Health & Safety (EHS)

Request Pickup: Once the waste container is full, or before the accumulation time limit set by

your institution is reached, request a waste pickup from your institution's Environmental

Health & Safety (EHS) department.[12]

Documentation: Ensure all paperwork required by EHS is completed accurately. EHS will

manage the final disposal through a licensed hazardous waste vendor.

Part E: Disposal of Empty Containers

Triple Rinse: An empty container that held 1,2-Propanediol diformate must be triple-rinsed

with a suitable solvent (e.g., water or methanol).[14]

Collect Rinsate: The first rinsate must be collected and disposed of as hazardous waste in

your designated container.[13] Subsequent rinsates can typically be managed in the same

way.

Deface Label: Completely remove or deface the original label on the empty, rinsed container

before disposing of it in the appropriate solid waste stream (e.g., glass or plastic recycling).

[13]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1,2-
Propanediol diformate.
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Caption: Disposal decision workflow for 1,2-Propanediol diformate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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